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Compound of Interest

Compound Name: 2-Chloro-2-phenylacetic acid

Cat. No.: B1361076 Get Quote

This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals handling 2-Chloro-2-phenylacetic acid. The following procedures

are designed to ensure safe handling, storage, and disposal of this chemical in a laboratory

setting.

Hazard Identification and Classification
2-Chloro-2-phenylacetic acid is classified as a substance that can cause skin irritation,

serious eye irritation, and may cause respiratory irritation.[1][2][3][4] It is crucial to handle this

chemical with appropriate care and personal protective equipment.

Hazard Classification GHS Category Hazard Statement

Skin Irritation Category 2
H315: Causes skin irritation[1]

[2][3]

Serious Eye Irritation Category 2A / 2
H319: Causes serious eye

irritation[1][2][3]

Specific target organ toxicity —

single exposure (Respiratory

system)

Category 3
H335: May cause respiratory

irritation[1][3][4]

Personal Protective Equipment (PPE)
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The use of appropriate personal protective equipment is mandatory to prevent exposure. The

recommended PPE varies based on the scale and nature of the work being conducted.

Protection Type Recommended Equipment
Specifications and Best
Practices

Eye and Face Protection

Safety glasses with side-

shields, chemical safety

goggles, or a full-face shield.

[1][2][5][6]

Goggles should be worn when

there is a risk of splashing.[6]

[7] A face shield should be

used in conjunction with

goggles for maximum

protection.[2][5][6]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene, or

PVC).[5]

Gloves must be inspected

before use and disposed of

properly after handling the

chemical.[1]

Body Protection

Laboratory coat, chemical-

resistant apron, or coveralls.[5]

[6][8]

Impervious clothing should be

selected based on the

concentration and amount of

the substance being used.[1]

Respiratory Protection

Use a NIOSH-approved

respirator with an appropriate

filter if ventilation is inadequate

or if dusts are generated.[2][5]

[6]

A self-contained breathing

apparatus may be necessary

for firefighting.[1][9]

Operational Plan: Safe Handling Protocol
Adherence to a strict operational protocol is essential for minimizing risks associated with 2-
Chloro-2-phenylacetic acid.

Engineering Controls
Ventilation: Always handle this chemical in a well-ventilated area.[2][3][10] Use a chemical

fume hood to avoid breathing in vapors, mists, or dust.[7]
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Eyewash Stations and Safety Showers: Ensure that eyewash stations and safety showers

are readily accessible in the immediate work area.[2][7][10]

Step-by-Step Handling Procedure
Preparation: Before handling, ensure all necessary PPE is correctly worn. Inspect gloves for

any signs of damage.[1]

Handling: Avoid contact with skin, eyes, and clothing.[1][2] Prevent the formation of dust and

aerosols.[1]

Transporting: When moving the chemical, use a protective bottle carrier.[7]

Storage: Store in a dry, cool, and well-ventilated place.[3][10] Keep containers tightly closed

and store them below eye level.[7][10]

Hygiene: Wash hands thoroughly after handling and before breaks or at the end of the

workday.[1][2]

Disposal Plan
Proper disposal of 2-Chloro-2-phenylacetic acid and its containers is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Collection and Storage
Collect waste material in a suitable, closed, and labeled container.[1]

Do not let the product enter drains.[1]

Disposal Method
Dispose of surplus and non-recyclable solutions through a licensed disposal company.[1]

One recommended method is to dissolve or mix the material with a combustible solvent and

burn it in a chemical incinerator equipped with an afterburner and scrubber.[1][2]

Contaminated packaging should be disposed of as unused product.[1]
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Emergency Procedures
In case of accidental exposure, immediate action is critical.

Exposure Type First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[3][7] Remove contact

lenses if present and easy to do.[1][3] Seek

immediate medical attention.[3][7]

Skin Contact

Remove contaminated clothing and wash the

affected area with soap and plenty of water for

at least 15 minutes.[3][7] Seek medical attention

if irritation persists.[3][9]

Inhalation

Move the person to fresh air.[1][3] If not

breathing, give artificial respiration.[3] Seek

medical attention.[1][3]

Ingestion

Do not induce vomiting.[2] Rinse mouth with

water and drink plenty of water afterwards.[3]

Never give anything by mouth to an

unconscious person.[2] Seek medical attention.

[3]

Spills

Evacuate personnel to a safe area.[1] Use

personal protective equipment.[1] Avoid dust

formation.[1] Sweep up the material and place it

in a suitable container for disposal without

creating dust.[1][9] Ensure adequate ventilation.

[1]

Workflow for Safe Handling of 2-Chloro-2-
phenylacetic Acid
Caption: Workflow for the safe handling of 2-Chloro-2-phenylacetic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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